4-((4-(thiophen-2-yl)-1H-pyrazol-1-yl)methyl)piperidine

• IUPAC Name: 4-[(4-thiophen-2-ylpyrazol-1-yl)methyl]piperidine
• InChI: InChI=1S/C13H17N3S/c1-2-13(17-7-1)12-8-15-16(10-12)9-11-3-5-14-6-4-11/h1-2,7-8,10-11,14H,3-6,9H2
• InChI Key: BUDVZQDXQICQHC-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1CN2C=C(C=N2)C3=CC=CS3
• Molecular Formula: C13H17N3S
• Molecular Weight: 247.36 g/mol

Description

“4-((4-(thiophen-2-yl)-1H-pyrazol-1-yl)methyl)piperidine” is a complex organic compound. It contains a piperidine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. This compound also contains a thiophene ring, which is a five-membered ring with four carbon atoms and one sulfur atom. The piperidine and thiophene rings are connected by a pyrazole ring, which is a five-membered ring with two nitrogen atoms and three carbon atoms.

Synthesis Analysis

The synthesis of such compounds often involves complex organic reactions. For instance, the synthesis of thiophene derivatives often involves heterocyclization of various substrates. Similarly, the synthesis of piperidine derivatives often involves intra- and intermolecular reactions leading to the formation of various substituted piperidines.

Molecular Structure Analysis

The molecular structure of “4-((4-(thiophen-2-yl)-1H-pyrazol-1-yl)methyl)piperidine” is complex due to the presence of multiple rings. The piperidine ring is a six-membered ring with one nitrogen atom and five carbon atoms in the sp3-hybridized state. The thiophene ring is a five-membered ring with one sulfur atom and four carbon atoms. The pyrazole ring is a five-membered ring with two nitrogen atoms and three carbon atoms.

Chemical Reactions Analysis

The chemical reactions involving “4-((4-(thiophen-2-yl)-1H-pyrazol-1-yl)methyl)piperidine” can be complex due to the presence of multiple reactive sites. For instance, the nitrogen atoms in the piperidine and pyrazole rings can participate in various reactions. Similarly, the sulfur atom in the thiophene ring can also participate in various reactions.

Future Directions

The future directions for the research on “4-((4-(thiophen-2-yl)-1H-pyrazol-1-yl)methyl)piperidine” could involve further studies on its synthesis, properties, and potential applications. Given the significant biological activity of many piperidine derivatives, this compound could potentially be used in the design of various drugs.

Mechanism of Action

Target of Action

Compounds containing pyridine and thiophene scaffolds have been associated with a variety of biological activities, including anticancer, antiviral, anticholinesterase, antimalarial, antimicrobial, antidiabetic .

Mode of Action

Compounds containing thiophene and pyridine moieties have been known to interact with various biological targets, leading to changes in cellular processes .

Biochemical Pathways

Compounds containing thiophene and pyridine moieties have been known to interact with various biochemical pathways, leading to a variety of downstream effects .

Result of Action

Compounds containing thiophene and pyridine moieties have been known to exhibit a variety of pharmacological properties .